Cas no 1486993-14-9 (methyl 4-amino-3-(2,3-difluorophenyl)butanoate)

• Product Name: methyl 4-amino-3-(2,3-difluorophenyl)butanoate
• CAS No: 1486993-14-9
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6165094
• PubChem ID: 66096205
• Update Time: 2025-05-19

methyl 4-amino-3-(2,3-difluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(2,3-difluorophenyl)butanoate
• AKOS015438998
• EN300-1831049
• 1486993-14-9

• Inchi： 1S/C11H13F2NO2/c1-16-10(15)5-7(6-14)8-3-2-4-9(12)11(8)13/h2-4,7H,5-6,14H2,1H3
• InChI Key： ZJIJHPFKNIPAMS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(CN)CC(=O)OC)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-amino-3-(2,3-difluorophenyl)butanoate

Methyl 4-amino-3-(2,3-difluorophenyl)butanoate (CAS No. 1486993-14-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-amino-3-(2,3-difluorophenyl)butanoate, identified by its CAS number 1486993-14-9, represents a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules. The presence of both amino and carboxylate functional groups, coupled with the distinctive 2,3-difluorophenyl moiety, makes it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of methyl 4-amino-3-(2,3-difluorophenyl)butanoate is particularly noteworthy for its potential in modulating biological pathways. The difluorophenyl group, a common feature in many pharmacologically active compounds, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This characteristic has made it a preferred choice for medicinal chemists seeking to design molecules with improved pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The incorporation of fluorine atoms into molecular structures often leads to increased lipophilicity and reduced metabolic clearance, thereby prolonging the therapeutic effects of drugs. Methyl 4-amino-3-(2,3-difluorophenyl)butanoate exemplifies this trend, offering a synthetic platform for the development of next-generation pharmaceuticals.

One of the most compelling applications of methyl 4-amino-3-(2,3-difluorophenyl)butanoate lies in its role as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides while overcoming their inherent limitations, such as poor oral bioavailability and susceptibility to proteolytic degradation. The compound’s ability to serve as a building block for these mimics has opened new avenues in drug discovery, particularly in the treatment of chronic diseases and infections.

The synthesis of methyl 4-amino-3-(2,3-difluorophenyl)butanoate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include fluorination reactions, Grignard additions, and esterification processes. These methodologies not only showcase the compound’s synthetic utility but also underscore the importance of precision and control in pharmaceutical manufacturing. Advanced techniques such as flow chemistry and catalytic hydrogenation have further refined the production process, ensuring high yields and purity levels essential for pharmaceutical applications.

The pharmacological potential of derivatives derived from methyl 4-amino-3-(2,3-difluorophenyl)butanoate has been explored in various preclinical studies. These studies have demonstrated promising results in modulating inflammatory pathways and inhibiting key enzymes involved in cancer progression. For instance, analogs featuring modifications at the amino or carboxylate positions have shown significant activity against targets such as Janus kinases (JAKs) and cyclooxygenase-2 (COX-2). Such findings underscore the compound’s significance as a scaffold for drug development.

The growing interest in fluorinated compounds has also spurred research into greener synthetic routes for methyl 4-amino-3-(2,3-difluorophenyl)butanoate. Sustainable chemistry approaches are increasingly being adopted to minimize waste and reduce environmental impact. For example, biocatalytic methods using engineered enzymes have been investigated as alternatives to traditional chemical synthesis. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, methyl 4-amino-3-(2,3-difluorophenyl)butanoate (CAS No. 1486993-14-9) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structural features and versatile synthetic applications make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an even greater role in shaping the future of drug discovery and development.